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Compound of Interest

Compound Name: GNE-495

Cat. No.: B607687

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of GNE-495,
a potent and selective MAP4K4 inhibitor.[1][2][3] Understanding the solubility of this compound
is critical for its effective use in in vitro and in vivo studies. This document outlines quantitative
solubility data, detailed experimental protocols for solution preparation, and relevant signaling

pathway information.

Core Physicochemical Properties

GNE-495, with the chemical formula C22H20FNsO2 and a molecular weight of approximately
405.42 g/mol , is a small molecule inhibitor targeting Mitogen-Activated Protein Kinase Kinase
Kinase Kinase 4 (MAP4K4).[2][3][4] Its role as a MAP4K4 inhibitor places it within the broader
MAPK/ERK signaling pathway, a critical regulator of cell proliferation, differentiation, and
survival.[3][5]

Quantitative Solubility Data

The solubility of GNE-495 has been determined in various common laboratory solvents. The
following table summarizes the available quantitative data, providing researchers with essential
information for preparing stock solutions and experimental formulations. It is important to note
that the use of fresh, anhydrous DMSO is recommended, as hygroscopic DMSO can
significantly reduce the solubility of the compound.[1][6] For some solvents, achieving the
indicated concentrations may require sonication.[2][3]
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
May require ultrasonic
DMSO 2.0-5.0 4,93 -12.33
treatment.[2][3][7][8]
Insoluble/Slightly
Ethanol - [11[7]
Soluble
Water Insoluble - [1]
DMF 5.0 12.33
DMSO:PBS (pH 7.2)
0.125 0.31 [7118]

1:7)

Experimental Protocols & Methodologies

While specific, detailed experimental protocols for determining the solubility of GNE-495 are not
extensively published in primary literature, standardized laboratory procedures are applicable.
The data presented by chemical suppliers are typically generated through kinetic or
thermodynamic solubility assays.

General Protocol for Stock Solution Preparation (DMSO)

e Weighing: Accurately weigh the desired amount of GNE-495 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the
target concentration (e.g., for a 10 mM stock solution, add 246.66 pL of DMSO to 1 mg of
GNE-495).

» Dissolution: Vortex the solution thoroughly. If complete dissolution is not achieved, sonicate
the mixture in a water bath for several minutes until the solution is clear.[2][3]

o Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated
freeze-thaw cycles.[1][3][4] Stock solutions in DMSO are stable for at least 6 months at
-80°C.[4][6]
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Preparation of Aqueous Solutions for In Vivo Studies

GNE-495 is poorly soluble in aqueous solutions, necessitating the use of co-solvents and
surfactants for in vivo formulations. Below are examples of vehicle formulations reported for
GNE-495 administration. The general principle involves first dissolving GNE-495 in a small
amount of DMSO, followed by the sequential addition of other excipients.

Formulation 1 (for 1 mg/mL suspension):[3]

 Start with a stock solution of GNE-495 in DMSO.

o Sequentially add the following, ensuring the solution is mixed well after each addition:
o 40% PEG300
o 5% Tween-80
o 53% PBS (to make up the final volume)

e This will result in a suspended solution that may require sonication.[3]

Formulation 2 (for = 0.22 mg/mL clear solution):[3]

» Start with a stock solution of GNE-495 in DMSO.

o Sequentially add the following, ensuring the solution is mixed well after each addition:
o 40% PEG300
o 5% Tween-80
o 45% saline (to make up the final volume)

Formulation 3 (for = 0.22 mg/mL clear solution):[3]

 Start with a stock solution of GNE-495 in DMSO.

e Add to a solution of 20% SBE-B-CD in saline to make up 90% of the final volume.
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Formulation 4 (for oral administration):[1]
» Prepare a clarified stock solution of 4 mg/mL GNE-495 in DMSO.

e For a 1 mL working solution, add 50 pL of the DMSO stock to 950 L of corn oil and mix
thoroughly.

Visualizing Experimental Workflows and Signaling
Pathways

To further aid researchers, the following diagrams illustrate a typical experimental workflow for
solubility determination and the signaling pathway in which GNE-495 is active.
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Caption: A generalized workflow for determining the solubility of a compound like GNE-495.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.selleckchem.com/products/gne-495.html
https://www.benchchem.com/product/b607687?utm_src=pdf-body
https://www.benchchem.com/product/b607687?utm_src=pdf-body
https://www.benchchem.com/product/b607687?utm_src=pdf-body-img
https://www.benchchem.com/product/b607687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Growth Factor

Receptor Tyrosine Kinase GNE-495

MAP4K4

Transcription Factors
(e.g., c-Jdun, c-Fos)

Cellular Response
(Proliferation, Survival)

Click to download full resolution via product page

Caption: A simplified diagram of the MAPK/ERK signaling pathway, highlighting the inhibitory
action of GNE-495 on MAP4K4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607687#gne-495-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b607687?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gne-495.html
https://www.abmole.com/products/gne-495.html
https://file.medchemexpress.com/batch_PDF/HY-100343/GNE-495-DataSheet-MedChemExpress.pdf
https://www.dcchemicals.com/product_show-GNE-495.html?datasheet=datasheet
https://immunomart.com/product/gne-495/
https://www.medchemexpress.com/GNE-495.html
https://www.caymanchem.com/product/21808/gne-495
https://www.medkoo.com/products/6985
https://www.benchchem.com/product/b607687#gne-495-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b607687#gne-495-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b607687#gne-495-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b607687#gne-495-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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